Cas no 187869-73-4 (Benzene,4-ethynyl-2-methyl-1-nitro-)

• Product Name: Benzene,4-ethynyl-2-methyl-1-nitro-
• CAS No: 187869-73-4
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 115135
• PubChem ID: 15804082
• Update Time: 2025-04-18

Benzene,4-ethynyl-2-methyl-1-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,4-ethynyl-2-methyl-1-nitro-
• 4-ethynyl-2-methyl-1-nitrobenzene
• Benzene, 4-ethynyl-2-methyl-1-nitro-
• 187869-73-4
• AKOS006308868
• A1-31324
• EN300-1842050
• DTXSID10578447
• Benzene, 4-ethynyl-2-methyl-1-nitro-

• Inchi： 1S/C9H7NO2/c1-3-8-4-5-9(10(11)12)7(2)6-8/h1,4-6H,2H3
• InChI Key： GCRZVQMEJMEFFN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C#C)=CC=1C)=O

Computed Properties

• Exact Mass: 161.04771
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes